Cas no 2138420-20-7 (1H-1,2,3-Triazole-5-carboxylic acid, 4-[1-(2-furanyl)ethyl]-, ethyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-[1-(2-furanyl)ethyl]-, ethyl ester
• CAS No: 2138420-20-7
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 5301444
• Update Time: 2025-05-19

1H-1,2,3-Triazole-5-carboxylic acid, 4-[1-(2-furanyl)ethyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-[1-(2-furanyl)ethyl]-, ethyl ester

• Inchi： 1S/C11H13N3O3/c1-3-16-11(15)10-9(12-14-13-10)7(2)8-5-4-6-17-8/h4-7H,3H2,1-2H3,(H,12,13,14)
• InChI Key： UVKRGTHUELYDQZ-UHFFFAOYSA-N
• SMILES： N1C(C(OCC)=O)=C(C(C2=CC=CO2)C)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-[1-(2-furanyl)ethyl]-, ethyl ester

1H-1,2,3-Triazole-5-carboxylic acid, 4-[1-(2-furanyl)ethyl]-, ethyl ester

The compound with CAS No. 2138420-20-7, commonly referred to as 1H-1,2,3-triazole-5-carboxylic acid, 4-[1-(2-furanyl)ethyl]-, ethyl ester, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a triazole ring with a furan moiety, making it a valuable component in the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the potential of this compound in the development of bio-inspired materials and drug delivery systems. The triazole ring is known for its excellent stability and reactivity under various chemical conditions, making it an ideal building block for constructing complex molecular architectures. The presence of the furan group further enhances its versatility by introducing aromaticity and potential for conjugation with other functional groups.

One of the most promising applications of this compound lies in its use as a precursor for synthesizing antiviral agents. Researchers have demonstrated that derivatives of this compound can inhibit key viral enzymes responsible for replication and entry into host cells. This has led to increased interest in exploring its potential as a lead compound for developing novel antiviral therapies.

In addition to its pharmacological applications, this compound has also been utilized in the synthesis of polymeric materials with tailored properties. The ethyl ester functionality allows for easy incorporation into polymer backbones through various coupling reactions. This has opened up new avenues for creating materials with enhanced mechanical strength and thermal stability.

From a synthetic standpoint, the preparation of 1H-1,2,3-triazole-5-carboxylic acid, 4-[1-(2-furanyl)ethyl]-, ethyl ester involves a multi-step process that typically begins with the synthesis of the furan-containing precursor. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

The structural integrity of this compound is further supported by its ability to form stable complexes with metal ions. This property has been exploited in the development of metal-organic frameworks (MOFs) and other coordination polymers. These materials exhibit high surface area and porosity, making them ideal candidates for gas storage and catalytic applications.

Furthermore, this compound has shown promise in the field of bioimaging due to its ability to act as a fluorescent probe under specific conditions. By incorporating this compound into imaging agents, researchers have achieved improved sensitivity and specificity in detecting target biomolecules within biological systems.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, ongoing research is focused on optimizing its degradation pathways to ensure minimal environmental footprint when used in large-scale applications.

Looking ahead, the versatility of 1H-1,2,3-triazole-5-carboxylic acid, 4-[1-(2-furanyl)ethyl]-, ethyl ester positions it as a key player in future innovations across multiple disciplines. Its unique combination of structural features and functional groups continues to inspire novel applications in drug discovery, material science